Cas no 23277-29-4 (1,2-Benzenedicarbonitrile,4,4'-oxybis-)

• Product Name: 1,2-Benzenedicarbonitrile,4,4'-oxybis-
• CAS No: 23277-29-4
• MF: C₁₆H₆N₄O
• MW: 270.245042324066
• CID: 256029
• PubChem ID: 96941
• Update Time: 2025-04-19

1,2-Benzenedicarbonitrile,4,4'-oxybis- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile,4,4'-oxybis-
• 4-(3,4-dicyanophenoxy)benzene-1,2-dicarbonitrile
• 4,4'-Oxydiphthalonitrile
• BRN 2759987
• 1,2-Benzenedicarbonitrile, 4,4'-oxybis-
• 3,3',4,4'-Tetracyanodiphenyl oxide
• Phthalonitrile, 4,4'-oxydi-
• XMTHKRUBGGLPJA-UHFFFAOYSA-N
• MLS002695270
• SCHEMBL4581525
• 4,4'-Oxybis(phthalonitrile)
• SMR001561177
• NCIOpen2_005868
• DTXSID60177843
• HMS3087M03
• 4,4'-Oxybis-1,2-benzenedicarbonitrile
• 23277-29-4
• AKOS000506022
• NSC 94808
• NSC-94808
• NSC94808

• Inchi： 1S/C16H6N4O/c17-7-11-1-3-15(5-13(11)9-19)21-16-4-2-12(8-18)14(6-16)10-20/h1-6H
• InChI Key： XMTHKRUBGGLPJA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=C(C#N)C=1)C1C=CC(C#N)=C(C#N)C=1

Computed Properties

• Exact Mass: 270.05428
• Monoisotopic Mass: 270.054161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 2.3

Experimental Properties

• Density: 1.38
• Boiling Point: 539.8°C at 760 mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.653
• PSA: 104.39